Cas no 1465494-91-0 (2-ethoxy-N-methyl-5-(trifluoromethyl)aniline)

• Product Name: 2-ethoxy-N-methyl-5-(trifluoromethyl)aniline
• CAS No: 1465494-91-0
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• MDL: MFCD22003432
• CID: 5606643
• PubChem ID: 82262858
• Update Time: 2025-06-09

2-ethoxy-N-methyl-5-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-methyl-5-(trifluoromethyl)aniline
• 1465494-91-0
• EN300-9490268
• LEZNJWMDBNUJDP-UHFFFAOYSA-N

• MDL： MFCD22003432
• Inchi： 1S/C10H12F3NO/c1-3-15-9-5-4-7(10(11,12)13)6-8(9)14-2/h4-6,14H,3H2,1-2H3
• InChI Key： LEZNJWMDBNUJDP-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC)OCC)(F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-ethoxy-N-methyl-5-(trifluoromethyl)aniline

Comprehensive Analysis of 2-ethoxy-N-methyl-5-(trifluoromethyl)aniline (CAS No. 1465494-91-0): Properties, Applications, and Industry Trends

2-ethoxy-N-methyl-5-(trifluoromethyl)aniline (CAS No. 1465494-91-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an ethoxy group, a methylamino moiety, and a trifluoromethyl substituent, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 1465494-91-0 serves as a critical identifier for regulatory and procurement purposes, ensuring traceability in industrial applications.

Recent studies highlight the compound’s role in developing small-molecule inhibitors targeting enzyme pathways, particularly in oncology and inflammation research. The trifluoromethyl group enhances metabolic stability and lipophilicity, addressing key challenges in drug design. Meanwhile, the ethoxy-N-methyl segment contributes to improved solubility, a factor increasingly prioritized in AI-driven drug discovery workflows. These attributes align with growing demand for high-value intermediates in precision medicine.

From an industrial perspective, 1465494-91-0 exemplifies the shift toward sustainable synthetic routes. Manufacturers are adopting flow chemistry and catalytic trifluoromethylation to reduce waste, responding to ESG (Environmental, Social, and Governance) metrics scrutinized by investors. Analytical techniques like HPLC-MS and NMR spectroscopy ensure batch consistency, a requirement underscored by stringent ICH Q7 guidelines for pharmaceutical intermediates.

Market trends reveal rising queries for "2-ethoxy-N-methyl-5-(trifluoromethyl)aniline supplier" and "CAS 1465494-91-0 price" across procurement platforms. These searches reflect supply chain diversification post-pandemic, where just-in-time inventory models prioritize reliable sourcing. Additionally, patent landscapes show applications in crop protection chemicals, leveraging the compound’s heterocyclic derivatives for pest resistance management—a hotspot amid climate-driven agricultural challenges.

Quality benchmarks for 1465494-91-0 emphasize residual solvent control (per USP <467>) and chiral purity when used in asymmetric synthesis. Such specifications cater to FDA Fast-Track programs accelerating drug development. Furthermore, computational tools like molecular docking simulations predict interactions between this aniline derivative and biological targets, streamlining hit-to-lead optimization—a frequent search term among medicinal chemists.

In conclusion, 2-ethoxy-N-methyl-5-(trifluoromethyl)aniline represents a convergence of structural innovation and industrial applicability. Its CAS registry 1465494-91-0 anchors its identity in global databases, while evolving applications in bioconjugation and material science suggest untapped potential. As green chemistry principles reshape synthesis protocols, this compound’s role in next-generation therapeutics and smart agrochemicals will likely expand, warranting continued R&D investment.